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Compound of Interest

Compound Name: 1,10-Phenanthroline hydrate

Cat. No.: B147399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight of 1,10-
Phenanthroline monohydrate, a crucial parameter for a wide range of applications in research
and development. From its role as a heterocyclic organic compound to its use in
complexometric titrations and as an inhibitor of metalloproteinases, precise knowledge of its
molecular properties is paramount.

Chemical Identity and Molecular Formula

1,10-Phenanthroline monohydrate is the hydrated form of 1,10-Phenanthroline, a chelating
agent for most metals. Its chemical structure incorporates one molecule of water for every
molecule of 1,10-Phenanthroline.

The chemical formula for 1,10-Phenanthroline monohydrate is C12HsN2-H20.[1][2][3] This
formula indicates that each molecule is composed of 12 carbon atoms, 8 hydrogen atoms, and
2 nitrogen atoms, complexed with a single water molecule.

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Based on the chemical formula, the molecular weight of 1,10-Phenanthroline monohydrate is
consistently reported as approximately 198.22 g/mol or 198.23 g/mol .[1][2][4][5]
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Calculation of Molecular Weight

To verify the reported molecular weight, a calculation based on the atomic weights of the
elements is presented below. The atomic weights used are standard values:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u
The calculation is as follows:

(12 x 12.011) + (10 x 1.008) + (2 x 14.007) + (1 x 15.999) = 144.132 + 10.080 + 28.014 +
15.999 = 198.225 g/mol

This calculated value is in excellent agreement with the reported molecular weights.

Quantitative Data Summary

For ease of reference, the key quantitative data for 1,10-Phenanthroline monohydrate are
summarized in the table below.

Parameter Value Reference
Molecular Formula C12HsN2-H20 [1112][3]
Molecular Weight 198.22 g/mol [4115]

Molar Mass 198.23 g/mol [1][2][3]
CAS Number 5144-89-8 [1]121131[5]
Melting Point 100 - 104 °C [4]

Experimental Context and Applications
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While a specific experimental protocol for determining the molecular weight is not typically
performed in a routine laboratory setting (it is a fundamental, calculated property), the accurate
use of this value is critical in various experimental protocols. For instance, the preparation of
solutions with a specific molarity requires the precise molecular weight.

Example Protocol: Preparation of a 0.1 M solution of 1,10-Phenanthroline monohydrate
o Calculate the required mass:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o For 100 mL (0.1 L) of a 0.1 M solution:

o Mass =0.1 mol/L x 0.1 Lx198.22 g/mol =1.9822 g
 Dissolution:

o Accurately weigh 1.9822 g of 1,10-Phenanthroline monohydrate.

o Dissolve the solid in a suitable solvent, such as ethanol or water, in a 100 mL volumetric
flask.[4]

o Bring the solution to the final volume with the solvent.

This example highlights the direct application and importance of the molecular weight in a
common laboratory procedure.

Logical Relationship of Molecular Weight
Components

The following diagram illustrates the hierarchical contribution of each element to the final
molecular weight of 1,10-Phenanthroline monohydrate.
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Caption: Hierarchical contribution of atomic weights to the total molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5.1,10-Phenanthroline monohydrate - CAS-Number 5144-89-8 - Order from Chemodex
[chemodex.com]

 To cite this document: BenchChem. [Unveiling the Molecular Weight of 1,10-Phenanthroline
Monohydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147399#molecular-weight-of-1-10-phenanthroline-
monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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